N-(4-ethoxyphenyl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide
• InChI: InChI=1S/C14H17F3N2O3/c1-2-21-11-5-3-10(4-6-11)18-13(20)19-7-12(8-19)22-9-14(15,16)17/h3-6,12H,2,7-9H2,1H3,(H,18,20)
• InChI Key: ZMXYHZDCTPDSGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CC(C2)OCC(F)(F)F
• Molecular Formula: C14H17F3N2O3
• Molecular Weight: 318.29 g/mol

Description

N-(4-ethoxyphenyl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that has shown promising results in the treatment of non-small cell lung cancer (NSCLC) patients with EGFR T790M mutation.

Scientific Research Applications

Pharmacological Research and Drug Metabolism

• Research on drug molecules often investigates their metabolism, pharmacological properties, and potential therapeutic uses. For instance, studies have examined metabolic hydroxy and carboxy functionalization of alkyl moieties in drug molecules, revealing insights into how such modifications can affect a drug's pharmacologic activity (El-Haj & Ahmed, 2020) source.

Central Nervous System (CNS) Acting Drugs

• Functional chemical groups play a critical role in the synthesis of novel CNS acting drugs. Heterocycles with heteroatoms such as nitrogen, sulfur, and oxygen are extensively studied for their potential CNS effects, ranging from depression and euphoria to convulsion (Saganuwan, 2017) source.

Antioxidant and Antimicrobial Properties

• Carvacrol, a phenolic monoterpenoid found in essential oils, demonstrates a wide range of bioactivities including antimicrobial, antioxidant, and anticancer activities. Its efficacy against food-borne pathogens and potential for clinical applications highlight the significance of natural compounds in scientific research (Sharifi-Rad et al., 2018) source.